Cas no 2172207-34-8 (2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2172207-34-8
• MF: C₁₄H₂₂N₄
• MW: 246.351282596588
• CID: 5949439
• PubChem ID: 165533154
• Update Time: 2025-06-11

2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• 2172207-34-8
• 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• EN300-1582213

• Inchi： 1S/C14H22N4/c1-5-6-10(4)12-17-13-11(7-8-15-13)14(18-12)16-9(2)3/h7-10H,5-6H2,1-4H3,(H2,15,16,17,18)
• InChI Key： JZFFRYLVFQQLSM-UHFFFAOYSA-N
• SMILES： N(C(C)C)C1=C2C=CNC2=NC(C(C)CCC)=N1

Computed Properties

• Exact Mass: 246.18444672g/mol
• Monoisotopic Mass: 246.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.6Ų

Additional information on 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine

Comprehensive Overview of 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2172207-34-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2172207-34-8) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic molecule, belonging to the pyrrolopyrimidine class, is a subject of intense study for its role in modulating biological pathways. Researchers are particularly interested in its kinase inhibition capabilities, which align with current trends in targeted therapy development for chronic diseases.

The molecular structure of 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine features a pyrrolopyrimidine core substituted with a pentan-2-yl group at the 2-position and an isopropylamine moiety at the 4-position. This configuration contributes to its lipophilicity and binding affinity, making it a candidate for drug discovery projects focusing on cancer therapeutics and inflammatory disorders. Recent publications highlight its relevance in JAK/STAT signaling pathway research, a hot topic in immunology and oncology forums.

From a synthetic chemistry perspective, the preparation of CAS No. 2172207-34-8 involves multi-step organic reactions, including Buchwald-Hartwig amination and palladium-catalyzed cross-coupling, methodologies frequently searched in academic databases. Its structure-activity relationship (SAR) studies are often cited in patents related to tyrosine kinase inhibitors, reflecting industry demand for novel scaffolds. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques commonly queried by laboratory professionals.

The compound's physicochemical properties—such as its logP value (predicting membrane permeability) and aqueous solubility—are critical parameters discussed in ADMET profiling studies. These align with frequent search queries about "improving drug bioavailability" and "optimizing lead compounds." Notably, its stability under various pH conditions makes it suitable for formulation research, a trending subtopic in pharmaceutical development communities.

In agrochemical applications, derivatives of pyrrolopyrimidine have shown promise as plant growth regulators, connecting to popular searches about "sustainable crop protection." While specific data on CAS No. 2172207-34-8 in this context remains proprietary, its structural analogs appear in studies exploring abiotic stress tolerance in plants—a key focus area given climate change concerns.

Regulatory status and patent landscapes surrounding this compound are frequently analyzed by IP professionals, as evidenced by search trends on "small molecule patent expiration." Current literature suggests potential prodrug derivatization strategies to enhance its therapeutic index, addressing common queries about "overcoming first-pass metabolism."

Ongoing research explores the crystalline forms of 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, responding to industry needs for polymorph screening methodologies. Its H-bond acceptor/donor count (a frequently searched parameter in molecular modeling) indicates potential for co-crystal formation, an area gaining traction in solid-state chemistry circles.

As the scientific community prioritizes fragment-based drug design (a trending search term), the core structure of CAS No. 2172207-34-8 serves as a valuable pharmacophore template. Computational chemists often investigate its docking scores against various protein targets, correlating with popular queries about "in silico screening accuracy."

Environmental fate studies of similar N-heterocycles (a related long-tail keyword) suggest directions for ecological impact assessments. Meanwhile, green chemistry approaches to synthesize this compound respond to searches about "solvent-free heterocycle synthesis," reflecting broader sustainability trends in chemical research.

In conclusion, 2-(pentan-2-yl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents a versatile scaffold bridging multiple research domains—from precision medicine to agrochemical innovation. Its continued investigation addresses fundamental questions in molecular recognition while aligning with contemporary scientific priorities like targeted drug delivery and eco-friendly synthesis.